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Compound of Interest

Compound Name: Hirsutine

Cat. No.: B8086826

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides crucial safety
protocols, personal protective equipment (PPE) recommendations, and disposal guidelines for
the indole alkaloid Hirsutine.

Physicochemical and Toxicological Data

While specific occupational exposure limits (OELS) for Hirsutine have not been formally
established, the following data provides insight into its physical properties and acute toxicity.
This information should be used to inform risk assessments and handling procedures.
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Property Value Reference
Molecular Formula C22H28N203 [1112][3]
Molecular Weight 368.47 g/mol [11[2][3]
Appearance White to beige powder/crystal [41[5]
Melting Point 101 °C [2][4]
Boiling Point 531.7 £ 50.0 °C (Predicted) [41[5]

Soluble in DMSO, methanol,
Solubility ethanol, chloroform, acetone, [4151617]

and other organic solvents.

o Intraperitoneal (mouse): 200
Acute Toxicity (LD50) [2]
mg/kg

Personal Protective Equipment (PPE)

Due to the potent biological activity of Hirsutine and the absence of established OELs, a
cautious approach to personal protection is essential. The following PPE is recommended as a
minimum standard when handling Hirsutine powder or solutions.
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Specifications and

PPE Category Item .
Rationale

Unlined and disposable.
Double-gloving is

Hand Protection Nitrile or latex gloves recommended when handling
concentrated solutions or the

pure compound.

) Safety glasses with side To protect against splashes or
Eye Protection _ _ _
shields or safety goggles airborne particles.

Fully buttoned to protect skin

Body Protection Laboratory coat ]
and personal clothing.
Recommended when handling
) ) ] ) the powder outside of a
Respiratory Protection N95 or higher rated respirator

certified chemical fume hood to

prevent inhalation.

Operational Plan: Handling Hirsutine in a Laboratory
Setting

Adherence to a strict operational workflow is critical to minimize exposure and ensure the

integrity of the compound.
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Workflow for Safe Handling of Hirsutine

Preparation

Don appropriate PPE

Prepare handling area in a fume hood

Gather all necessary equipment and reagents

Haneling

Weigh Hirsutine powder in a fume hood

l

Dissolve in appropriate solvent

Y
Aliquot and store solution at -20°C or -80°C

Cleanup and Disposal

Decontaminate work surfaces

Dispose of waste in designated chemical waste containers

Remove PPE in the correct order
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© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b8086826?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-hirsutine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

